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Compound of Interest

Compound Name: 5-Methyl-2-heptene

Cat. No.: B1638028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for various

oxidation reactions of 5-methyl-2-heptene. The information herein is intended to guide

researchers in the synthesis of valuable derivatives that can serve as chemical intermediates,

research tools, or potential components in drug development.

Introduction
5-Methyl-2-heptene is an unsaturated hydrocarbon that serves as a versatile starting material

for a range of oxidation reactions. The double bond and allylic positions provide reactive sites

for the introduction of oxygen-containing functional groups, leading to the formation of

epoxides, diols, ketones, and other oxygenated derivatives. These products are of interest in

organic synthesis and may have applications in the fragrance, flavor, and pharmaceutical

industries. This document outlines key oxidative transformations of 5-methyl-2-heptene,

providing detailed protocols and expected outcomes.

I. Epoxidation of 5-Methyl-2-heptene
Epoxidation of 5-methyl-2-heptene introduces a three-membered cyclic ether, an epoxide,

across the double bond. This highly strained ring is a versatile intermediate, susceptible to ring-

opening reactions with various nucleophiles to generate a diverse array of difunctionalized

compounds. A common and effective reagent for this transformation is meta-
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chloroperoxybenzoic acid (m-CPBA). The reaction proceeds via a concerted syn-addition

mechanism.[1][2]

Reaction Scheme:

5-Methyl-2-heptene 5-Methyl-2,3-epoxyheptanereagent, solvent

m-CPBA
(meta-Chloroperoxybenzoic acid)

CH2Cl2

5-Methyl-2-heptene 5-Methyl-2,3-heptanediolreagents, solvent

cat. OsO4
NMO

Acetone/Water

5-Methyl-2-heptene 5-Methyl-2-heptanonereagents, solvent

PdCl2 (cat.)
CuCl
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Reductive Workup

Oxidative Workup

5-Methyl-2-heptene Acetaldehyde + 3-Methylpentanalreagents1, reagents2a

Acetic acid + 3-Methylpentanoic acid

reagents1, reagents2b

1. O3, CH2Cl2, -78 °C

2. (CH3)2S (reductive workup)

2. H2O2 (oxidative workup)

5-Methyl-2-heptene

5-Methyl-3-hepten-2-olreagents, solvent

5-Methyl-1-hepten-3-olreagents, solvent

2-Methyl-5-hepten-4-ol

reagents, solvent

SeO2
t-BuOOH

Dichloromethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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